Cas no 94247-97-9 (2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI))

• Product Name: 2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI)
• CAS No: 94247-97-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 818757
• PubChem ID: 3024123
• Update Time: 2025-04-19

2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,(1,2-dimethyl-2-propenyl)dihydro- (9CI)
• (1,2-dimethylallyl)dihydrofuran-2(3H)-one
• 3-(3-methylbut-3-en-2-yl)oxolan-2-one
• EINECS 304-267-7
• NS00065978
• DTXSID80915906
• 94247-97-9

• Inchi： 1S/C9H14O2/c1-6(2)7(3)8-4-5-11-9(8)10/h7-8H,1,4-5H2,2-3H3
• InChI Key： UKCJHBAJAZQFTL-UHFFFAOYSA-N
• SMILES： O1C(C(CC1)C(C)C(=C)C)=O

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.76170